Cas no 2171247-95-1 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid
• CAS No: 2171247-95-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6006436
• PubChem ID: 165502730
• Update Time: 2025-10-30

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid
• 2171247-95-1
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3,3-dimethylbutanoic acid
• EN300-1472968

• Inchi： 1S/C27H34N2O5/c1-4-9-18(14-24(30)28-17-27(2,3)15-25(31)32)29-26(33)34-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23H,4,9,14-17H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)/t18-/m1/s1
• InChI Key： VWXRJZVSRUFJML-GOSISDBHSA-N
• SMILES： O(C(N[C@H](CCC)CC(NCC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic Acid: A Comprehensive Overview

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid, also known by its CAS registry number CAS No. 2171247-95-1, is a complex organic compound with significant potential in the fields of biochemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a 3,3-dimethylbutanoic acid moiety. The presence of these functional groups makes it a versatile molecule with applications in peptide synthesis, drug delivery systems, and as a building block for advanced biomolecules.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality during the synthesis process. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it prevents unwanted side reactions and ensures high yields of the desired product. The hexanamide chain introduces flexibility and solubility to the molecule, while the 3,3-dimethylbutanoic acid moiety contributes to the molecule's hydrophobicity and stability. Together, these features make CAS No. 2171247-95-1 an ideal candidate for use in the development of bioactive compounds and therapeutic agents.

Recent advancements in chemical synthesis have enabled researchers to optimize the production of this compound. For instance, studies have focused on improving the efficiency of Fmoc installation and removal steps during peptide synthesis. These optimizations have led to higher purity levels and reduced production costs, making CAS No. 2171247-95-1 more accessible for large-scale applications. Additionally, novel techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to enhance reaction kinetics and minimize environmental impact.

In terms of biological applications, CAS No. 2171247-95-1 has shown promise in drug delivery systems. Its unique combination of hydrophilic and hydrophobic domains allows it to act as a carrier for hydrophobic drugs, improving their solubility and bioavailability. Recent research has explored its use as a component in lipid nanoparticles (LNPs), which are widely used in mRNA vaccine delivery systems. The ability of this compound to stabilize drug molecules within LNPs has garnered significant attention from pharmaceutical researchers.

The stereochemistry of this compound is another area of interest. The (R)-configuration at the chiral center ensures specific interactions with biological targets, making it suitable for enantioselective drug design. Recent studies have demonstrated that this compound can serve as a chiral building block for constructing enantiomerically pure peptides and proteins. Such applications are critical in the development of biopharmaceuticals, where stereochemistry plays a pivotal role in determining therapeutic efficacy.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in characterizing this compound's structure. These techniques provide detailed insights into the spatial arrangement of atoms and confirm the presence of all functional groups as specified by its IUPAC name: 4-(3R)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}hexanamido}-3,3-dimethylbutanoic acid. Such precise characterization is essential for ensuring the quality and consistency of this compound in industrial applications.

In conclusion, CAS No. 2171247-95-1 stands out as a multifaceted organic compound with diverse applications across various scientific disciplines. Its role in peptide synthesis, drug delivery systems, and chiral chemistry underscores its importance in contemporary research and development efforts. As advancements in synthetic methodologies continue to unfold, this compound is expected to find even more innovative uses in the near future.